Cas no 381236-90-4 ((4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine)

• Product Name: (4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine
• CAS No: 381236-90-4
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• CID: 4650303
• PubChem ID: 22660898
• Update Time: 2025-08-04

(4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine
• E84889
• 381236-90-4
• [(4-fluorophenyl)(pyridin-3-yl)methyl](methyl)amine
• Z425645996
• 1-(4-Fluorophenyl)-N-methyl-1-(pyridin-3-yl)methanamine
• AKOS008132167
• 1-(4-fluorophenyl)-N-methyl-1-pyridin-3-ylmethanamine
• SCHEMBL6413918
• CS-0258159
• BS-52586
• EN300-69256

• Inchi： 1S/C13H13FN2/c1-15-13(11-3-2-8-16-9-11)10-4-6-12(14)7-5-10/h2-9,13,15H,1H3
• InChI Key： DABUWFPZDWZBCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=NC=CC=1)NC

Computed Properties

• Exact Mass: 216.10627659g/mol
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 318.0±32.0 °C at 760 mmHg
• Flash Point: 146.1±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-fluorophenyl)(pyridin-3-yl)methyl(methyl)amine

Introduction to (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine (CAS No. 381236-90-4)

(4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine, with the CAS number 381236-90-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a fluorinated phenyl group, a pyridine ring, and a methylamine moiety. These structural features contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The chemical formula of (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine is C₁₄H₁₅FN₂, and its molecular weight is approximately 238.28 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various experimental settings, including in vitro assays and animal models.

Recent studies have highlighted the potential of (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human lung adenocarcinoma cells (A549) by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine has also been investigated for its potential as a neuroprotective agent. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the upregulation of antioxidant enzymes and the inhibition of pro-inflammatory cytokines, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound exhibits low toxicity in preclinical studies, making it a promising candidate for further clinical development.

In the context of drug discovery, (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine serves as a valuable scaffold for the design and synthesis of novel therapeutic agents. Its modular structure allows for the introduction of various functional groups to optimize potency, selectivity, and pharmacokinetic properties. For example, researchers have explored the effects of substituting different groups on the pyridine ring or the phenyl ring to enhance the compound's activity against specific targets.

The synthetic route for preparing (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine involves several well-established chemical transformations. One common approach involves the reaction of 4-fluorobenzaldehyde with pyridine followed by reductive amination with methylamine. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, (4-Fluorophenyl)(pyridin-3-yl)methyl(methyl)amine (CAS No. 381236-90-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its importance in advancing our understanding of complex biological processes.